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Compound of Interest

Compound Name: 3-Methoxybenzyl alcohol

Cat. No.: B147238

An In-depth Technical Guide to 3-Methoxybenzyl Alcohol

For researchers, scientists, and drug development professionals, 3-Methoxybenzyl alcohol
serves as a versatile building block in organic synthesis and a compound of interest for its
potential biological activities. This guide provides a comprehensive overview of its structural
formula, IUPAC name, key physicochemical properties, relevant experimental protocols, and
insights into related signaling pathways.

Structural Formula and IUPAC Name

3-Methoxybenzyl alcohol, an aromatic alcohol, is characterized by a benzene ring substituted
with a methoxy group and a hydroxymethyl group at positions 3 and 1, respectively.

Structural Formula:
IUPAC Name: (3-methoxyphenyl)methanol[1][2]
Synonyms: m-Methoxybenzyl alcohol, 3-Anisyl alcohol[2][3][4]

Physicochemical Data

A summary of key quantitative data for 3-Methoxybenzyl alcohol is presented in the table
below for easy reference and comparison.
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Property Value Reference
Molecular Formula CsH1002 [11[3114115]
Molecular Weight 138.16 g/mol [1][3]

CAS Number 6971-51-3 [3]14]15]
Appearance Colorless liquid [1]

Density 1.112 g/mL at 25 °C

Boiling Point 250 °C at 723 mmHg

Refractive Index n20/D 1.540

Flash Point 110 °C (closed cup)

Experimental Protocols

Detailed methodologies for the synthesis and oxidation of 3-Methoxybenzyl alcohol are
crucial for its application in research and development.

Synthesis of 3-Methoxybenzyl Alcohol via Reduction of
m-Methoxybenzaldehyde

This protocol outlines the synthesis of 3-Methoxybenzyl alcohol through the hydrogenation of
m-methoxybenzaldehyde.

Materials:

m-Methoxybenzaldehyde (40 g)

Ethanol (200 ml)

Adams catalyst (platinum oxide) (0.2 g)

0.1M Iron (Il) sulfate solution (2 ml)

Hydrogen gas
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Adams hydrogenation apparatus

Rotary evaporator

Vacuum distillation apparatus

Nitrogen gas

Procedure:

In the flask of an Adams hydrogenation apparatus, combine 40 g of m-
methoxybenzaldehyde, 200 ml of ethanol, 0.2 g of freshly prepared Adams catalyst, and 2 ml
of 0.1M iron (ll) sulfate solution.[3]

Pressurize the apparatus with hydrogen to 3 atm and commence shaking.[3]

Monitor the hydrogen uptake. The theoretical amount (0.294 mole) should be absorbed in
approximately 10 minutes.[3]

After the reaction is complete, vent the apparatus and filter the mixture to remove the
catalyst.

Remove the ethanol from the filtrate using a rotary evaporator under reduced pressure.[3]

Distill the remaining residue under vacuum and nitrogen to obtain pure 3-methoxybenzyl
alcohol. The boiling point is approximately 150°C at 25 mmHg. The yield is expected to be
quantitative.[3]

Synthesis of 3-Methoxybenzyl Alcohol via Reduction of
m-Methoxybenzoic Acid

An alternative synthesis route involves the reduction of m-methoxybenzoic acid using a strong

reducing agent.

Materials:

m-Methoxybenzoic acid (50 g)
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e Dry tetrahydrofuran (THF) (600 ml)

e Lithium aluminum hydride (LAH) (15 g)

o Saturated sodium chloride solution (50 ml)
o Ether (200 ml)

o Reflux apparatus

o Filtration apparatus

» Rotary evaporator

e Reduced pressure distillation apparatus
Procedure:

 In areaction flask, prepare a stirred solution of 15 g of lithium aluminum hydride in 100 ml of
dry tetrahydrofuran.[5]

o Slowly add a solution of 50 g of m-methoxybenzoic acid in 500 ml of dry tetrahydrofuran to
the LAH solution.[5]

e Once the addition is complete, reflux the reaction mixture for 1 hour.[5]

o Cool the mixture and cautiously add 50 ml of saturated sodium chloride solution to quench
the excess LAH.[5]

o Filter the resulting slurry and wash the insoluble material with 200 ml of ether.[5]
o Combine the filtrates and evaporate the solvent to dryness to yield an oil.[5]

« Distill the oil under reduced pressure to obtain pure m-methoxybenzyl alcohol.[5]

Oxidation of 3-Methoxybenzyl Alcohol to 3-
Methoxybenzaldehyde
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The selective oxidation of 3-Methoxybenzyl alcohol to the corresponding aldehyde is a
common and important transformation.

Materials:

3-Methoxybenzyl alcohol

e (2,2,6,6-Tetramethyl-1-piperidinyloxy) radical (TEMPO)
o Copper(l) bromide (CuBr)

e 2,2'-Bipyridine (bpy)

¢ N-Methylimidazole (NMI)

» Acetonitrile

e Pentane

o Water

Procedure:

o Prepare a catalyst system in situ using a copper(l) salt and TEMPO. A Cu(l)/TEMPO catalyst
system is effective for the aerobic oxidation of primary alcohols to aldehydes.[6]

e The reaction can be carried out in acetonitrile with ambient air as the oxidant.[6][7]

o The specific conditions (e.g., reaction temperature, open or closed system) can be adjusted
based on the volatility of the aldehyde product.[6]

o Upon completion of the reaction, which can be monitored by a color change from red-brown
to green, the mixture is worked up.[7]

o Atypical workup involves diluting the reaction mixture with pentane and water, followed by
separation of the organic layer.[7]
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+ The aldehyde product can be isolated and purified by aqueous extraction, filtration through a
silica plug, or silica column chromatography.[6]

Signaling Pathway Visualization

While the direct signaling pathways of 3-Methoxybenzyl alcohol are not extensively
documented, research on a closely related compound, 3,5-dihydroxy-4-methoxybenzyl alcohol
(DHMBA), provides valuable insights into potential biological mechanisms. DHMBA has been
shown to exhibit anticancer and anti-adipogenesis effects by modulating key signaling
pathways. The following diagram illustrates the inhibitory effect of DHMBA on the
PI3K/Akt/mTOR pathway, a critical regulator of cell growth and proliferation.

3,5-dihydroxy-4-

methoxybenzyl alcohol
(DHMBA)

:
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Caption: Inhibitory effect of DHMBA on the PI3K/Akt/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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